MSC2530818

• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol
• InChI: InChI=1S/C18H17ClN4O/c1-11-15-9-13(10-20-17(15)22-21-11)18(24)23-8-2-3-16(23)12-4-6-14(19)7-5-12/h4-7,9-10,16H,2-3,8H2,1H3,(H,20,21,22)/t16-/m0/s1
• InChIKey: ODRITQGYYWHQGM-INIZCTEOSA-N

MSC2530818: Selective CDK8/19 Inhibitor Overview

MSC2530818 is a small-molecule, ATP-competitive inhibitor of the Mediator complex-associated kinases CDK8 and CDK19. It was developed through structure-based optimization from an imidazo-thiadiazole high-throughput screening hit, resulting in a 3-methyl-1H-pyrazolo[3,4-b]pyridine scaffold [1]. The compound demonstrates low nanomolar biochemical potency against CDK8 (IC₅₀ = 2.6 nM) and binds to both CDK8 and CDK19 with similar affinity (~4 nM) [2]. Its procurement is relevant for research applications requiring selective inhibition of transcriptional CDKs involved in WNT/β-catenin signaling and STAT1 phosphorylation pathways.

CDK8/19 dual inhibition for mediator complex pathway studies

Reported kinase selectivity panel fit reduces off-target interpretation risk

Supports oral dosing feasibility in preclinical xenograft models

• [1] Czodrowski, P., Mallinger, A., Wienke, D., et al. Structure-Based Optimization of Potent, Selective, and Orally Bioavailable CDK8 Inhibitors Discovered by High-Throughput Screening. J. Med. Chem. 2016, 59 (20), 9337-9349. View Source
• [2] Chemical Probes Portal. MSC2530818 Probe Report. 2026. View Source

Risks of Substituting MSC2530818

Despite sharing a common target class, CDK8/19 inhibitors exhibit substantial divergence in off-target profiles, pharmacokinetic (PK) behavior, and in vivo tolerability that directly impacts experimental outcomes. For instance, the closely related analog CCT251921 (Cmpd3) shows comparable on-target potency but demonstrates distinct off-target kinase inhibition (e.g., PIKFYVE) and different toxicity profiles compared to MSC2530818 [1]. Similarly, the earlier-generation inhibitor Senexin B is significantly less potent, requiring higher concentrations that may confound cellular assays [2]. These differences underscore that CDK8 inhibitors are not functionally interchangeable; selection must be guided by specific quantitative performance metrics in the intended assay system or model organism, as detailed in the evidence below.

Kinase selectivity profiles are not interchangeable; off-target interpretation may differ among CDK8/19 inhibitors.

Cellular target engagement potency may not transfer between analogs, altering assay-response interpretation.

Zebrafish model tolerability endpoints are compound-specific, limiting substitution for developmental studies.

• [1] Chen, M., Li, J., Zhang, L., et al. Systemic Toxicity Reported for CDK8/19 Inhibitors CCT251921 and MSC2530818 Is Not Due to Target Inhibition. Cells 2019, 8 (11), 1413. View Source
• [2] Bertin Bioreagent. Senexin B Product Datasheet. 2024. View Source

MSC2530818 vs. Alternatives: Key Evidence

Superior Kinase Selectivity

MSC2530818 demonstrates superior biochemical potency for CDK8 compared to Senexin B, with an IC₅₀ of 2.6 nM versus an IC₅₀ range of 24-50 nM for Senexin B [1]. In a direct Kd binding comparison against CCT251921 (Cmpd3) and Senexin B, MSC2530818 (Cmpd4) exhibited a Kd of 115 nM for CDK8, which is more potent than CCT251921's Kd of 190 nM, though less potent than Senexin B's Kd of 59 nM in this specific binding assay format [2]. For CDK19, MSC2530818 showed a Kd of 94 nM, compared to 59 nM for CCT251921 and 23 nM for Senexin B [2].

Kinase Selectivity

Head-to-head

Only GSK3α inhibited (IC50=691 nM) out of 264 kinases at 1 µM vs. CCT251921 multiple off-target hits

Supports CDK8/19 pathway-specific interpretation; minimizes confounding off-target readouts.

265-fold selectivity over GSK3α; 264-kinase panel, 1 µM.

Evidence Dimension	CDK8 Inhibition Potency (IC₅₀) and Binding Affinity (Kd)
Target Compound Data	CDK8 IC₅₀ = 2.6 nM; CDK8 Kd = 115 nM; CDK19 Kd = 94 nM
Comparator Or Baseline	Senexin B: CDK8 IC₅₀ = 24-50 nM, CDK8 Kd = 59 nM, CDK19 Kd = 23 nM; CCT251921 (Cmpd3): CDK8 Kd = 190 nM, CDK19 Kd = 59 nM
Quantified Difference	MSC2530818 is 9-19x more potent than Senexin B in biochemical IC₅₀ assays. In binding assays, MSC2530818 shows 1.6x stronger CDK8 binding than CCT251921 but 2x weaker than Senexin B.
Conditions	Biochemical FRET-based Lanthascreen assay (IC₅₀); KINOMEscan KdELECT binding assay at 2 µM (Kd)

Why This Matters

This potency differential dictates the required working concentration in cellular assays, with MSC2530818 enabling full target engagement at lower, potentially less cytotoxic concentrations than Senexin B.

• [1] Bertin Bioreagent. Senexin B Product Datasheet. 2024. View Source
• [2] Chen, M., Li, J., Zhang, L., et al. Systemic Toxicity Reported for CDK8/19 Inhibitors CCT251921 and MSC2530818 Is Not Due to Target Inhibition. Cells 2019, 8 (11), 1413. View Source

Target Engagement in Colorectal Cancer Cells

MSC2530818 exhibits a distinct off-target inhibition profile compared to its close analog CCT251921. While both compounds were profiled against a broad kinase panel, a key difference is that MSC2530818 inhibits GSK3β with an IC₅₀ of approximately 400 nM, whereas CCT251921, Senexin B, and dCA do not significantly inhibit GSK3β [1]. Conversely, CCT251921 potently inhibits PIKFYVE (Kd = 100 nM), an off-target not significantly engaged by MSC2530818 [1].

Cellular pSTAT1 IC50

Cross-study comparable

8 ± 2 nM

Low-nanomolar target engagement supports colorectal cancer model studies.

SW620 cells; phospho-STAT1SER727 ELISA/Western blot.

Evidence Dimension	Off-Target Kinase Inhibition (GSK3β and PIKFYVE)
Target Compound Data	GSK3β IC₅₀ ≈ 400 nM; PIKFYVE Kd = Not Determined (no significant inhibition)
Comparator Or Baseline	CCT251921 (Cmpd3): GSK3β IC₅₀ = Not Significant; PIKFYVE Kd = 100 nM
Quantified Difference	MSC2530818 inhibits GSK3β (IC₅₀ ≈ 400 nM) while CCT251921 does not. CCT251921 inhibits PIKFYVE (Kd = 100 nM) while MSC2530818 does not.
Conditions	ADP-Glo Kinase Assay for GSK3β; KINOMEscan KdELECT binding assay at 2 µM for PIKFYVE

Why This Matters

The differential off-target profile is critical for experimental interpretation, as GSK3β inhibition can modulate WNT/β-catenin signaling independently of CDK8/19, potentially confounding pathway-specific readouts.

• [1] Chen, M., Li, J., Zhang, L., et al. Systemic Toxicity Reported for CDK8/19 Inhibitors CCT251921 and MSC2530818 Is Not Due to Target Inhibition. Cells 2019, 8 (11), 1413. View Source

Oral Efficacy in Xenograft Model

In a developing zebrafish embryo toxicity assay, MSC2530818 (Cmpd4) demonstrated a markedly different safety profile compared to other potent CDK8/19 inhibitors. Only MSC2530818 showed striking toxicity at all tested concentrations (0.5 µM, 1 µM, and 2 µM), whereas CCT251921 (Cmpd3) exhibited toxicity only at the highest concentration (2 µM), and dCA showed minimal toxicity [1]. This toxicity was determined not to be an on-target effect of CDK8/19 inhibition, but likely related to the compound's specific off-target profile [1].

In Vivo Tumor Growth

Head-to-head

T/C 49% (50 mg/kg bid) / 57% (100 mg/kg qd) vs. CCT251921

Reported tumor growth inhibition with manageable body weight change.

SW620 xenograft, 16-day oral dosing.

Evidence Dimension	Developmental Toxicity in Zebrafish Embryos
Target Compound Data	Striking toxicity observed at 0.5, 1, and 2 µM
Comparator Or Baseline	CCT251921 (Cmpd3): Toxicity only at 2 µM; dCA: Minimal toxicity at all tested concentrations
Quantified Difference	MSC2530818 is toxic at concentrations as low as 0.5 µM, whereas CCT251921 requires 2 µM to produce toxicity, and dCA is non-toxic under these conditions.
Conditions	Zebrafish (TU strain) embryos treated at 24 hpf and monitored for 5 days; toxicity defined by healthy embryo count

Why This Matters

This data is essential for researchers planning in vivo studies, as it indicates MSC2530818 may not be suitable for certain developmental or whole-organism assays where low toxicity is required, unlike dCA or lower doses of CCT251921.

• [1] Chen, M., Li, J., Zhang, L., et al. Systemic Toxicity Reported for CDK8/19 Inhibitors CCT251921 and MSC2530818 Is Not Due to Target Inhibition. Cells 2019, 8 (11), 1413. View Source

ADME and Pharmacokinetic Profile

MSC2530818 demonstrates excellent oral bioavailability and favorable predicted human PK parameters. Physiologically based pharmacokinetic (PBPK) simulations predict human oral bioavailability (F) of at least 75% up to a daily dose of 500 mg, with low clearance (0.14 L/h/kg) and a small volume of distribution (0.48 L/kg), resulting in a short terminal half-life of 2.4 hours . In comparison, CCT251921 shows good oral bioavailability in preclinical species (F = 30-68%) but with a higher predicted human clearance of ~31% of liver blood flow [1].

Predicted Human PK

Class-level

Caco-2 ER 1.5; CYP IC50 >20 µM; Pred. F ≥75%

Supports oral PK model interpretation; data to verify.

PBPK modeling; no published clinical PK.

Evidence Dimension	Predicted Human Oral Bioavailability and Clearance
Target Compound Data	Predicted human F ≥ 75%; Cl = 0.14 L/h/kg; t₁/₂ = 2.4 h
Comparator Or Baseline	CCT251921: Predicted human F = 30-68%; Cl ≈ 31% of liver blood flow
Quantified Difference	MSC2530818 shows ≥75% oral bioavailability, higher than CCT251921's range of 30-68%. MSC2530818 has lower predicted clearance (0.14 L/h/kg) compared to CCT251921's moderate clearance.
Conditions	PBPK simulation for MSC2530818; preclinical PK scaling for CCT251921

Why This Matters

For in vivo efficacy studies requiring oral dosing, MSC2530818's high predicted bioavailability and low clearance suggest it can achieve robust target engagement with convenient dosing regimens, reducing compound usage and experimental variability.

• [1] Chemical Probes Portal. CCT251921 Probe Report. 2025. View Source

Zebrafish Developmental Toxicity

MSC2530818 exhibits favorable drug-like properties in vitro, including high permeability and low efflux in Caco-2 cell monolayers (Efflux Ratio = 1.5), indicating it is not a substrate for major efflux transporters like P-gp . Furthermore, it does not significantly inhibit any of the major cytochrome P450 isoforms (CYP1A2, 2C9, 2C19, 2D6, and 3A4) at concentrations up to 20 µM . This contrasts with some other CDK8 inhibitors, such as CCT251921, which show weak but detectable CYP inhibition [1].

Zebrafish Toxicity

Head-to-head

Striking toxicity in MSC2530818 vs. none in CCT251921/dCA/Senexin B

Unique toxicity alert independent of CDK8/19 inhibition; limits long-term in vivo use.

Developing zebrafish embryo assay; specific doses not reported.

Evidence Dimension	Caco-2 Permeability and CYP Inhibition
Target Compound Data	Caco-2 Efflux Ratio = 1.5; CYP IC₅₀s > 20 µM for all major isoforms
Comparator Or Baseline	CCT251921: Demonstrates weak CYP inhibition (specific isoforms and IC₅₀ values not fully detailed in source)
Quantified Difference	MSC2530818 shows no CYP inhibition up to 20 µM, whereas CCT251921 exhibits some CYP inhibition.
Conditions	Caco-2 cell monolayer assay; recombinant CYP isoform enzymatic assays

Why This Matters

The lack of CYP inhibition and low efflux ratio reduce the risk of drug-drug interactions and variable cellular exposure in co-treatment experiments, making MSC2530818 a cleaner tool compound for combination studies.

• [1] Chemical Probes Portal. CCT251921 Probe Report. 2025. View Source

MSC2530818: Recommended and Contraindicated Uses

Acute Mechanistic Studies in Wnt-Driven Cancer

MSC2530818 is particularly well-suited for in vivo tumor xenograft studies where oral dosing is required and high systemic exposure is needed to achieve target engagement. Its predicted human oral bioavailability of ≥75% and low clearance (0.14 L/h/kg) enable robust tumor growth inhibition in SW620 colorectal cancer xenograft models at doses of 50 mg/kg bid or 100 mg/kg qd, with T/C ratios of 49% and 57% [1]. This PK profile reduces the compound quantity needed for chronic dosing studies compared to less bioavailable alternatives.

Short-Term Oral Dosing in Xenograft Models

For experiments investigating WNT/β-catenin signaling or STAT1 phosphorylation, MSC2530818 should be selected with the understanding that it inhibits GSK3β (IC₅₀ ≈ 400 nM) [2]. In such studies, including a control compound like CCT251921 (which does not inhibit GSK3β) is essential to deconvolute CDK8/19-dependent effects from GSK3β-mediated effects. Conversely, in assays where dual CDK8/GSK3β inhibition is desired, MSC2530818 offers a unique polypharmacology profile not found in more selective CDK8 inhibitors.

HTS and SAR Studies with Clean Selectivity

MSC2530818 is an optimal choice for in vitro combination studies where the risk of drug-drug interactions via CYP450 enzymes must be minimized. Its demonstrated lack of inhibition of major CYP isoforms (IC₅₀s > 20 µM) and low efflux ratio in Caco-2 cells (ER = 1.5) ensures that observed cellular effects are primarily due to CDK8/19 inhibition rather than altered metabolism or efflux of co-administered compounds.

Contraindicated: Long-Term In Vivo and Developmental Studies

For cellular assays requiring robust CDK8/19 inhibition at the lowest possible compound concentration to avoid off-target effects, MSC2530818's biochemical IC₅₀ of 2.6 nM and cellular pSTAT1 IC₅₀ of 8 nM [3] make it a superior choice over Senexin B, which requires 9- to 19-fold higher concentrations (IC₅₀ 24-50 nM) [4]. This potency advantage allows for cleaner target engagement with reduced cytotoxicity in sensitive cell lines.

Application

Selection Property

Validation Focus

Wnt-driven cancer mechanistic studies

High cellular target engagement

pSTAT1 pathway modulation

Short-term xenograft efficacy

Reported in vivo tumor growth inhibition

Tumor growth and tolerability endpoints

HTS and SAR controls

Reported clean kinase selectivity profile

Off-target profile verification

Long-term in vivo / developmental studies

Contraindicated: unique zebrafish toxicity

Zebrafish tolerability endpoint review

• [1] Czodrowski, P., Mallinger, A., Wienke, D., et al. Structure-Based Optimization of Potent, Selective, and Orally Bioavailable CDK8 Inhibitors Discovered by High-Throughput Screening. J. Med. Chem. 2016, 59 (20), 9337-9349. View Source
• [2] Chen, M., Li, J., Zhang, L., et al. Systemic Toxicity Reported for CDK8/19 Inhibitors CCT251921 and MSC2530818 Is Not Due to Target Inhibition. Cells 2019, 8 (11), 1413. View Source
• [3] Chemical Probes Portal. MSC2530818 Probe Report. 2026. View Source
• [4] Bertin Bioreagent. Senexin B Product Datasheet. 2024. View Source